5-bromo-N-{2-[(4-chlorobenzyl)oxy]ethyl}nicotinamide

• IUPAC Name: 5-bromo-N-[2-[(4-chlorophenyl)methoxy]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H14BrClN2O2/c16-13-7-12(8-18-9-13)15(20)19-5-6-21-10-11-1-3-14(17)4-2-11/h1-4,7-9H,5-6,10H2,(H,19,20)
• InChI Key: PHVJTGJUWPUDCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COCCNC(=O)C2=CC(=CN=C2)Br)Cl
• Molecular Formula: C15H14BrClN2O2
• Molecular Weight: 369.64 g/mol

Description

5-bromo-N-{2-[(4-chlorobenzyl)oxy]ethyl}nicotinamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), a receptor that plays a key role in pain sensation.

Mechanism of Action

5-bromo-N-{2-[(4-chlorobenzyl)oxy]ethyl}nicotinamide works by binding to the TRPV1 receptor and preventing it from being activated by stimuli such as heat, capsaicin, and acid. This blockade of the TRPV1 receptor leads to a reduction in pain sensation and other physiological responses that are mediated by this receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its role as a TRPV1 antagonist, this compound has been shown to inhibit the activity of other ion channels, including the calcium-activated chloride channel TMEM16A. This compound has also been shown to have anti-inflammatory effects, which may be mediated through its inhibition of TRPV1.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-{2-[(4-chlorobenzyl)oxy]ethyl}nicotinamide in lab experiments is its selectivity for the TRPV1 receptor. This allows researchers to study the role of this receptor in isolation, without the confounding effects of other receptors. However, one limitation of using this compound is its relatively low potency compared to other TRPV1 antagonists. This can make it difficult to achieve complete blockade of the TRPV1 receptor in some experiments.

Future Directions

There are a number of future directions for research on 5-bromo-N-{2-[(4-chlorobenzyl)oxy]ethyl}nicotinamide and its potential applications. One area of interest is the development of more potent TRPV1 antagonists that could be used in clinical settings to treat pain and other conditions. Another area of interest is the study of the role of TRPV1 in other physiological processes, such as cancer progression and metabolism. Finally, there is interest in exploring the potential use of this compound and other TRPV1 antagonists in combination with other therapies, such as chemotherapy or immunotherapy.

Scientific Research Applications

5-bromo-N-{2-[(4-chlorobenzyl)oxy]ethyl}nicotinamide has been extensively studied for its potential use in scientific research. It has been shown to be a potent and selective antagonist of TRPV1, which makes it a valuable tool for studying the role of this receptor in pain sensation. This compound has also been used to study the role of TRPV1 in other physiological processes, such as thermoregulation and inflammation.